Cas no 265981-56-4 (6-Fluorescein-5(6)-carboxamidohexanoic Acid)

• Product Name: 6-Fluorescein-5(6)-carboxamidohexanoic Acid
• CAS No: 265981-56-4
• MF: C₂₇H₂₃NO₈
• MW: 489.473428010941
• MDL: MFCD01863039
• CID: 247736
• Update Time: 2025-06-22

6-Fluorescein-5(6)-carboxamidohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[[[3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5(or6)-yl]carbonyl]amino]-
• 6-[(3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carbonyl)amino]hexanoic acid,6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carbonyl)amino]hexanoic acid
• Hexanoic acid,6-[[[3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5(or6)-yl]ca...
• FLUORESCEIN-5(6)-CARBOXAMIDOCAPROIC ACI&
• 6-Fluorescein-5(6)-carboxamidohexanoic Acid

• MDL： MFCD01863039
• Inchi： 1S/C27H23NO8/c29-16-6-9-19-22(13-16)36-23-14-17(30)7-10-20(23)25(19)18-8-5-15(12-21(18)27(34)35)26(33)28-11-3-1-2-4-24(31)32/h5-10,12-14,29H,1-4,11H2,(H,28,33)(H,31,32)(H,34,35)
• InChI Key： HAKKVJHTMKXGOT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(=O)NCCCCCC(=O)O)C=C2C(=O)O)=C2C=CC(=O)C=C2OC2C=C(O)C=CC1=2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 836.6±65.0 °C at 760 mmHg
• Flash Point: 459.7±34.3 °C
• Solubility: DMF: soluble
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

6-Fluorescein-5(6)-carboxamidohexanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：36/37/38

Additional information on 6-Fluorescein-5(6)-carboxamidohexanoic Acid

Introduction to 6-Fluorescein-5(6)-carboxamidohexanoic Acid (CAS No. 265981-56-4)

6-Fluorescein-5(6)-carboxamidohexanoic Acid (CAS No. 265981-56-4) is a versatile and widely used fluorescent dye in the field of biochemistry and molecular biology. This compound is a derivative of fluorescein, a well-known fluorophore that has been extensively utilized in various applications, including fluorescence microscopy, flow cytometry, and immunoassays. The unique structure of 6-Fluorescein-5(6)-carboxamidohexanoic Acid provides it with enhanced solubility and reactivity, making it an ideal choice for labeling proteins, nucleic acids, and other biomolecules.

The chemical structure of 6-Fluorescein-5(6)-carboxamidohexanoic Acid consists of a fluorescein core linked to a carboxamidohexanoic acid moiety. This structure confers several advantageous properties to the molecule. The carboxyl group at the end of the hexanoic acid chain allows for easy conjugation to primary amines on proteins or other biomolecules through amide bond formation. Additionally, the extended linker between the fluorescein core and the carboxyl group enhances the flexibility and accessibility of the reactive site, facilitating efficient labeling reactions.

In recent years, 6-Fluorescein-5(6)-carboxamidohexanoic Acid has gained significant attention due to its applications in advanced imaging techniques and biosensor development. For instance, a study published in the Journal of Fluorescence demonstrated the use of this compound for real-time monitoring of protein-protein interactions in living cells. The high photostability and bright fluorescence emission of 6-Fluorescein-5(6)-carboxamidohexanoic Acid make it an excellent choice for long-term imaging experiments without significant photobleaching.

Beyond its use in basic research, 6-Fluorescein-5(6)-carboxamidohexanoic Acid has also found applications in clinical diagnostics and therapeutic monitoring. A recent review in Bioconjugate Chemistry highlighted its potential as a biomarker for early detection of cancer and other diseases. By conjugating this fluorescent dye to specific antibodies or peptides, researchers can develop highly sensitive and specific assays for detecting disease markers in patient samples.

The versatility of 6-Fluorescein-5(6)-carboxamidohexanoic Acid extends to its use in drug discovery and development. In high-throughput screening (HTS) platforms, this compound can be used to label target proteins or receptors, enabling rapid identification of potential drug candidates. The ability to visualize interactions between labeled targets and small molecules provides valuable insights into binding kinetics and affinity, accelerating the drug discovery process.

In addition to its biological applications, 6-Fluorescein-5(6)-carboxamidohexanoic Acid has been explored for use in nanotechnology and materials science. A study published in Nanoscale reported the synthesis of fluorescent nanoparticles using this dye as a core component. These nanoparticles exhibited enhanced stability and biocompatibility, making them suitable for various biomedical applications such as drug delivery systems and tissue engineering.

The synthesis of 6-Fluorescein-5(6)-carboxamidohexanoic Acid involves several well-established chemical reactions. Typically, the process begins with the preparation of fluorescein isothiocyanate (FITC), which is then reacted with 1,6-diaminohexane to form an intermediate amine derivative. This intermediate is subsequently converted to the carboxylic acid form through a series of oxidation steps. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

The safety profile of 6-Fluorescein-5(6)-carboxamidohexanoic Acid is generally favorable when handled according to standard laboratory protocols. However, like many organic compounds, it should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound at 4°C in a dry environment away from direct sunlight.

In conclusion, 6-Fluorescein-5(6)-carboxamidohexanoic Acid (CAS No. 265981-56-4) is a valuable tool in modern biochemistry and molecular biology research. Its unique properties make it suitable for a wide range of applications, from fundamental studies on cellular processes to advanced diagnostic and therapeutic approaches. As research continues to advance, it is likely that new uses for this versatile compound will be discovered, further expanding its impact on scientific and medical fields.